Cas no 68967-41-9 (Ethyl 5-(furan-2-carbonylcarbamothioylamino)furan-2-carboxylate)

• Product name: Ethyl 5-(furan-2-carbonylcarbamothioylamino)furan-2-carboxylate
• CAS No: 68967-41-9
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• CID: 972790
• PubChem ID: 4433354

Ethyl 5-(furan-2-carbonylcarbamothioylamino)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(furan-2-carbonylcarbamothioylamino)furan-2-carboxylate
• 5-[3-(furan-2-carbonyl)-thioureido]-furan-2-carboxylic acid ethyl ester
• AC1NAVI6
• AG-G-67715
• CTK5C8824
• ETHYL 5-(FURAN-2-CARBONYLTHIOCARBAMOYLAMINO)FURAN-2-CARBOXYLATE
• NSC328021
• DTXSID50403244
• NSC-328021
• Ethyl 5-(3-(furan-2-carbonyl)thioureido)furan-2-carboxylate
• 68967-41-9
• DS-011057

• Inchi： InChI=1S/C13H12N2O5S/c1-2-18-12(17)9-5-6-10(20-9)14-13(21)15-11(16)8-4-3-7-19-8/h3-7H,2H2,1H3,(H2,14,15,16,21)
• InChI Key： SQXQYKSIQSEWJE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(O1)NC(=S)NC(=O)C2=CC=CO2

Computed Properties

• Exact Mass: 308.04676
• Monoisotopic Mass: 308.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 93.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters